![molecular formula C25H24N6O5 B2743160 N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide CAS No. 1251558-05-0](/img/structure/B2743160.png)
N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide
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Overview
Description
Scientific Research Applications
- AKOS021840569 exhibits promising anticancer activity due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound’s mechanism of action involves interfering with cell cycle progression, inducing apoptosis (programmed cell death), and inhibiting angiogenesis (formation of new blood vessels that feed tumors). Further studies are needed to optimize its efficacy and safety for potential clinical use .
- AKOS021840569 has demonstrated anti-inflammatory properties by modulating key inflammatory pathways. It inhibits the production of pro-inflammatory cytokines and enzymes, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel diseases. Researchers are exploring its impact on immune cells and tissue inflammation .
- In preclinical studies, AKOS021840569 has shown neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. These properties make it relevant for neurodegenerative diseases like Alzheimer’s and Parkinson’s. However, more research is needed to validate its efficacy and safety in vivo .
- AKOS021840569’s unique chemical structure suggests potential cardiovascular benefits. It may act as a vasodilator, improving blood flow and reducing hypertension. Additionally, its antioxidant properties could protect against oxidative damage in cardiac tissues. Clinical trials are necessary to explore its cardiovascular effects further .
- Researchers have investigated AKOS021840569’s antimicrobial properties against bacteria, fungi, and parasites. It shows promise as an antibacterial agent, particularly against drug-resistant strains. Its mode of action involves disrupting microbial membranes and inhibiting essential enzymes. Future studies may explore its use in combination therapies or topical applications .
- AKOS021840569’s absorption properties in the visible light spectrum make it suitable for photodynamic therapy. In PDT, the compound is selectively delivered to cancer cells, and upon light activation, it generates reactive oxygen species that destroy tumor cells. PDT is an emerging field, and AKOS021840569’s potential in this context warrants further investigation .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotective Potential
Cardiovascular Applications
Antimicrobial Activity
Photodynamic Therapy (PDT)
Future Directions
The future directions for this compound could involve further studies on its synthesis, properties, and potential applications. Given that similar compounds are used in medicinal chemistry , it’s possible that “N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide” could also have interesting biological activities worth exploring.
properties
IUPAC Name |
5-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O5/c1-4-34-18-9-6-16(7-10-18)19-13-20-25(32)30(26-15-31(20)28-19)14-23-27-24(29-36-23)17-8-11-21(35-5-2)22(12-17)33-3/h6-13,15H,4-5,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTIYJFZDUKKNEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=C(C=C5)OCC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide |
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